Cas no 31574-13-7 (Benzene,1-methoxy-4-[(4-nitrophenoxy)methyl]-)

• Product Name: Benzene,1-methoxy-4-[(4-nitrophenoxy)methyl]-
• CAS No: 31574-13-7
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 309650
• PubChem ID: 298745
• Update Time: 2025-04-19

Benzene,1-methoxy-4-[(4-nitrophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methoxy-4-[(4-nitrophenoxy)methyl]-
• 1-methoxy-4-[(4-nitrophenoxy)methyl]benzene
• 1-(4-nitrophenoxymethyl)-4-methoxybenzene
• 4'-methoxybenzyloxy-4-nitrobenzene
• AC1L6TKZ
• NSC171060
• p-nitrophenyl p-methoxybenzyl ether
• SCHEMBL10651178
• FQWRHMAYPLRNJE-UHFFFAOYSA-N
• 31574-13-7
• DTXSID40305546
• NSC-171060

• Inchi： 1S/C14H13NO4/c1-18-13-6-2-11(3-7-13)10-19-14-8-4-12(5-9-14)15(16)17/h2-9H,10H2,1H3
• InChI Key： FQWRHMAYPLRNJE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 259.08449
• Monoisotopic Mass: 259.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.234
• Boiling Point: 423.5°Cat760mmHg
• Flash Point: 188.1°C
• Refractive Index: 1.587
• PSA: 61.6
• LogP: 3.70560